Cas no 1279206-66-4 (1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol)

• Product Name: 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol
• CAS No: 1279206-66-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5148900
• Update Time: 2025-10-18

1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol
• 1-[(2-Morpholin-4-yl-pyrimidin-5-ylmethyl)-amino]-propan-2-ol

• Inchi： 1S/C12H20N4O2/c1-10(17)6-13-7-11-8-14-12(15-9-11)16-2-4-18-5-3-16/h8-10,13,17H,2-7H2,1H3
• InChI Key： PJNYEERBUAROTM-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)CNCC(C)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: -0.6
• Topological Polar Surface Area: 70.5

Additional information on 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol

Introduction to 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol (CAS No. 1279206-66-4)

1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol, a compound with the chemical identifier CAS No. 1279206-66-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The morpholinopyrimidinyl moiety embedded within its molecular framework is particularly noteworthy, as it introduces a versatile scaffold that can be modified for various therapeutic purposes.

The synthesis and characterization of this compound have been the focus of extensive research, particularly in the context of developing novel bioactive molecules. The presence of the 2-morpholinopyrimidin-5-yl group suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This feature makes 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate morpholine and pyrimidine units. These structures are known for their ability to modulate various biological pathways, making them valuable in the design of therapeutic agents. The specific arrangement of atoms in 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol contributes to its unique pharmacological profile, which includes potential interactions with enzymes and receptors involved in metabolic disorders, inflammatory responses, and neurodegenerative diseases.

The compound's molecular structure also facilitates its role as a building block for more complex derivatives. Researchers have leveraged its framework to create analogs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity. These modifications are crucial for advancing preclinical studies and ultimately translating laboratory findings into viable clinical candidates.

One of the most compelling aspects of 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. By targeting these pathways, it holds promise for developing treatments that are more effective and have fewer side effects compared to existing therapies.

The investigation into the pharmacological properties of this compound has been supported by advanced computational modeling techniques. These methods have enabled researchers to predict how 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol interacts with biological targets at the molecular level. Such insights are invaluable for optimizing drug design and improving therapeutic outcomes.

In addition to its anticancer potential, 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol has shown promise in preclinical studies related to neurodegenerative disorders. The ability of the morpholinopyrimidine scaffold to cross the blood-brain barrier makes it an attractive candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action in these contexts.

The synthetic routes developed for producing 1-(((2-Morpholinopyrimidin-5-yl)methyl)amino)propan-2-ol have also been refined to enhance efficiency and yield. These advancements are critical for ensuring that sufficient quantities of the compound can be obtained for both research purposes and potential future clinical trials. The scalability of its synthesis will play a pivotal role in determining its commercial viability.

Evaluation of the compound's safety profile is another key area of focus. Extensive toxicological studies are being conducted to assess its potential adverse effects and establish safe dosage ranges. These assessments are essential for ensuring that any future therapeutic applications are both effective and safe for patients.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for compounds like 1-(((2-Morpholinopyrimidin-5-yli)methyl)amino)propan -2 -ol . HTS allows researchers to rapidly test thousands of compounds against various biological targets, thereby identifying those with the most promising activity profiles. This approach has significantly shortened the time required to move from initial discovery to lead optimization.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the development of this compound. Such partnerships bring together expertise from multiple disciplines, fostering an environment where innovative ideas can be translated into tangible breakthroughs. The collective efforts of these stakeholders have been crucial in pushing the boundaries of what is possible in drug discovery.

The future prospects for 1 - ((( ( 2 - Morph ol ini py rim id i ny l ) Me t h y l ) A mi no ) P r o p an - 2 - O l ) ( C A S N o . 12 7 92 0 6 - 66 -4 ) remain highly encouraging . As research continues , new applications and therapeutic uses are likely to emerge , further solidifying its importance in modern medicine . The ongoing exploration of its pharmacological properties promises to yield valuable insights that could revolutionize treatment strategies across multiple disease areas.